4-(2-(6-Methoxy-2-naphthalenyl)propyl)thiomorpholine

• CAS RN: 72278-53-6
• Molecular Formula: C18H23NOS
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 4-[2-(6-methoxynaphthalen-2-yl)propyl]thiomorpholine
• InChI: InChI=1S/C18H23NOS/c1-14(13-19-7-9-21-10-8-19)15-3-4-17-12-18(20-2)6-5-16(17)11-15/h3-6,11-12,14H,7-10,13H2,1-2H3
• InChI Key: XJFSOYAMJALDBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCSCC1)C2=CC3=C(C=C2)C=C(C=C3)OC

Description

4-(2-(6-Methoxy-2-naphthalenyl)propyl)thiomorpholine is a useful research compound. Its molecular formula is C18H23NOS and its molecular weight is 301.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-(6-Methoxy-2-naphthalenyl)propyl)thiomorpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-(6-Methoxy-2-naphthalenyl)propyl)thiomorpholine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Oxalyl chloride (10 ml) is added dropwise to a suspension of 2-(6-methoxynaphth-2-yl)-propionic acid (17.4 g, 75.6 mmols) in benzene (200 ml). After refluxing for 2 hours, the benzene is evaporated off under reduced pressure and the residue is taken up in alcohol-free methylene chloride (100 ml). This solution is added dropwise, in the course of 30 minutes, to a cooled suspension (0° C.) of thiamorpholine hydrochloride (11.6 g, 83.16 mmols) and N-ethylmorpholine (19.12 g, 166 mmols) in methylene chloride (100 ml). After standing overnight, the reaction medium is washed successively with water, hydrochloric acid (10% strength), water, aqueous sodium bicarbonate solution (saturated) and water and then dried (Na2SO4) and evaporated. This yields a solid which is the intermediate (IV). A solution of this amide (5.60 g, 17.78 mmols) in tetrahydrofuran (50 ml) is added dropwise to a stirred solution of borane (55 mmols) in tetrahydrofuran (50 ml), which has been cooled to 0° C. The solution is then heated at the reflux temperature for 2 hours and again cooled to 0° C. Water is then added cautiously in order to destroy the excess borane, and dilute hydrochloric acid is added.